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Compound of Interest

Compound Name: Sulphate heptahydrate

CAS No.: 642485-72-1

Cat. No.: B12583991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of iron(II) sulfate heptahydrate

(FeSO₄·7H₂O) from the reaction of elemental iron with sulfuric acid. The procedures outlined

are intended for a laboratory setting and are scalable for various research and development

needs.

Introduction
Iron(II) sulfate heptahydrate, also known as green vitriol, is a crystalline solid that is a common

starting material in the synthesis of other iron compounds and finds applications in various

fields, including as a reducing agent in chemical synthesis and in the preparation of iron-based

catalysts.[1][2] The synthesis from elemental iron and sulfuric acid is a straightforward

displacement reaction that produces iron(II) sulfate and hydrogen gas.[3][4]

The reaction proceeds as follows:

Fe(s) + H₂SO₄(aq) → FeSO₄(aq) + H₂(g)[1][5][6]
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Upon cooling a saturated solution, the heptahydrate form crystallizes out.[6] It is important to

use dilute sulfuric acid, as concentrated sulfuric acid can lead to the formation of iron(III) sulfate

and sulfur dioxide.[7][8] The resulting iron(II) sulfate heptahydrate is susceptible to oxidation in

the presence of air, turning into brownish iron(III) sulfate, and can also dehydrate.[5][9]

Experimental Protocols
Two primary protocols are presented below, derived from established laboratory procedures.[5]

[6][10]

Protocol 1: Small-Scale Synthesis
This protocol is suitable for producing a smaller quantity of iron(II) sulfate heptahydrate.

Materials:

Iron filings or thin iron wire: 10 g[5]

2 M Sulfuric acid (H₂SO₄): 100 cm³[5]

Distilled water

Methanol or ethanol (for washing)[5]

Equipment:

150-250 mL beaker or Erlenmeyer flask

Heating plate with magnetic stirring capability

Magnetic stir bar

Glass funnel and filter paper or Büchner funnel with vacuum flask

Crystallizing dish

Spatula

Wash bottle
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Procedure:

Reaction Setup: Carefully add 100 cm³ of 2 M sulfuric acid to a 250 mL beaker. Add a

magnetic stir bar.

Addition of Iron: While stirring, slowly add 10 g of iron filings to the sulfuric acid. The reaction

will produce hydrogen gas, so ensure adequate ventilation.[10]

Heating and Reaction: Gently heat the mixture to approximately 50-60°C to increase the

reaction rate.[6] Continue heating and stirring until the effervescence of hydrogen gas

ceases, indicating that the reaction is complete. An excess of iron should remain to ensure

all the sulfuric acid has reacted.

Hot Filtration: While the solution is still hot, filter it to remove unreacted iron and any

insoluble impurities.[6] This step is crucial to prevent the premature crystallization of iron(II)

sulfate.

Crystallization: Transfer the hot, clear filtrate to a crystallizing dish and allow it to cool slowly

to room temperature. For better crystal formation, cover the dish with a watch glass and

leave it undisturbed. Cooling in an ice bath can also be used to precipitate the crystals.[10]

Isolation of Crystals: Once a significant amount of green crystals has formed, decant the

supernatant liquid.

Washing and Drying: Wash the crystals with a small amount of cold distilled water, followed

by a wash with methanol or ethanol to aid in drying.[5] Carefully collect the crystals using a

Büchner funnel under vacuum.

Final Drying: Dry the crystals on a filter paper at a low temperature (around 50°C) or in a

desiccator to prevent dehydration.[5]

Protocol 2: Larger-Scale Synthesis
This protocol is adapted for producing a larger quantity of the product.

Materials:

Coarse iron powder: 55.8 g[10]
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96% Sulfuric acid (H₂SO₄): 56 mL[10]

Distilled water: 160 mL (with additional for rinsing)[10]

Equipment:

Large beaker (e.g., 500 mL or 1 L)

Graduated cylinders

Glass stirring rod

Ice bath[10]

Büchner funnel and vacuum flask

Procedure:

Acid Dilution: In the large beaker, carefully add 160 mL of distilled water. Slowly and

cautiously add 56 mL of 96% sulfuric acid to the water while stirring continuously. This

process is highly exothermic.

Addition of Iron: Gradually add the 55.8 g of coarse iron powder to the diluted sulfuric acid

solution in small portions to control the reaction rate and prevent a runaway reaction.[10] The

formation of hydrogen gas will be observed.[10]

Reaction Completion: Allow the reaction to proceed. Due to the use of coarse iron powder,

the reaction may be slow and can be left for an extended period (e.g., 24-48 hours) to

ensure completion.[10]

Crystallization: After the reaction is complete, cool the solution in an ice bath for at least 30

minutes to induce the precipitation of iron(II) sulfate heptahydrate crystals.[10]

Crystal Isolation: Decant the majority of the supernatant solution. Collect the precipitated

crystals using a Büchner funnel with vacuum filtration.[10]

Drying: Allow the crystals to air dry or use a low-temperature oven. The reported yield for a

similar procedure was approximately 79%.[10]
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Data Presentation
The following tables summarize quantitative data from the referenced protocols.

Table 1: Reactant Quantities and Yields

Parameter Protocol 1 (Small-Scale) Protocol 2 (Larger-Scale)

Iron (Fe) 10 g (filings/wire)[5] 55.8 g (coarse powder)[10]

Sulfuric Acid (H₂SO₄) 100 cm³ of 2 M solution[5] 56 mL of 96% solution[10]

Solvent (Distilled H₂O) Implied in 2 M H₂SO₄ 160 mL[10]

Reported Yield Not specified
~79% (of a theoretical ~152g

FeSO₄)[10]

Table 2: Physicochemical Properties of Iron(II) Sulfate Heptahydrate

Property Value Reference

Molecular Formula FeSO₄·7H₂O [5]

Molecular Weight 278.01 g/mol [5]

Appearance Green, crystalline solid [2][5]

Density 1.9 g/cm³ [5]

Melting Point 64°C [5]

Solubility in Water 48.6 g/100 mL at 50°C [11]

Experimental Workflow and Logic
The synthesis of iron(II) sulfate heptahydrate follows a logical progression from reaction to

purification and isolation.
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Caption: Experimental workflow for the synthesis of iron(II) sulfate heptahydrate.

Characterization
The final product, iron(II) sulfate heptahydrate, should be a pale green crystalline solid. For

rigorous characterization, the following methods can be employed:

Visual Inspection: The color and crystalline nature of the product are primary indicators of its

identity. A brownish tint suggests oxidation to iron(III) sulfate.

Melting Point Determination: The melting point of pure iron(II) sulfate heptahydrate is

approximately 64°C.[5] A broad or depressed melting point may indicate impurities.

Titration: The iron(II) content can be quantitatively determined by redox titration with a

standardized solution of potassium permanganate (KMnO₄) or potassium dichromate

(K₂Cr₂O₇) in an acidic medium.[5]

Gravimetric Analysis: The sulfate content can be determined by precipitating it as barium

sulfate (BaSO₄) upon the addition of a barium chloride (BaCl₂) solution.

Safety Precautions
Sulfuric Acid: Sulfuric acid is highly corrosive and can cause severe burns.[6] Always wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. When diluting, always add acid to water, never the other way around.
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Hydrogen Gas: The reaction produces flammable hydrogen gas.[10] Ensure the procedure is

carried out in a well-ventilated area or a fume hood, away from any open flames or ignition

sources.

Iron(II) Sulfate: Iron(II) sulfate is harmful if swallowed and can cause irritation to the eyes and

skin.[6] Handle with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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